Cas no 16571-91-8 (2-Pyridinamine,N-[1-methyl-2-(1-piperidinyl)ethyl]-)
16571-91-8 structure
Product Name:2-Pyridinamine,N-[1-methyl-2-(1-piperidinyl)ethyl]-
CAS No:16571-91-8
MF:C13H21N3
MW:219.325942754745
CID:218948
PubChem ID:86033
Update Time:2025-04-19
2-Pyridinamine,N-[1-methyl-2-(1-piperidinyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinamine,N-[1-methyl-2-(1-piperidinyl)ethyl]-
- N-(1-piperidin-1-ylpropan-2-yl)pyridin-2-amine
- N-[1-methyl-2-(1-piperidyl)ethyl]pyridin-2-amine
- N-(1-Methyl-2-(1-piperidyl)ethyl)pyridin-2-amine
- N-[1-(piperidin-1-yl)propan-2-yl]pyridin-2-amine
- Einecs 240-631-0
- N-[1-Methyl-2-(1-piperidinyl)ethyl]-2-pyridinamine
- AKOS010761366
- NS00053609
- DTXSID60937121
- 16571-91-8
- N-(1-(Piperidin-1-yl)propan-2-yl)pyridin-2-amine
-
- Inchi: 1S/C13H21N3/c1-12(11-16-9-5-2-6-10-16)15-13-7-3-4-8-14-13/h3-4,7-8,12H,2,5-6,9-11H2,1H3,(H,14,15)
- InChI Key: BWCQXHWVBUZKSP-UHFFFAOYSA-N
- SMILES: N1(CC(C)NC2C=CC=CN=2)CCCCC1
Computed Properties
- Exact Mass: 219.17373
- Monoisotopic Mass: 219.174
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Density: 1.049
- Boiling Point: 365.5°Cat760mmHg
- Flash Point: 174.8°C
- Refractive Index: 1.562
- PSA: 28.16
2-Pyridinamine,N-[1-methyl-2-(1-piperidinyl)ethyl]- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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